4-(methylsulfonamidomethyl)-N-(1-phenylethyl)cyclohexanecarboxamide

• IUPAC Name: 4-(methanesulfonamidomethyl)-N-(1-phenylethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C17H26N2O3S/c1-13(15-6-4-3-5-7-15)19-17(20)16-10-8-14(9-11-16)12-18-23(2,21)22/h3-7,13-14,16,18H,8-12H2,1-2H3,(H,19,20)
• InChI Key: LGCJANZMJMZXRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCC(CC2)CNS(=O)(=O)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

4-(methylsulfonamidomethyl)-N-(1-phenylethyl)cyclohexanecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Chemical Synthesis and Functionalization

Research has explored the copper-catalyzed intermolecular amidation and imidation of unactivated alkanes, involving reactions with simple amides, sulfonamides, and imides to form corresponding N-alkyl products. This functionalization at secondary C–H bonds over tertiary C–H bonds, even occurring at primary C–H bonds, highlights the compound's role in synthesizing complex molecules through selective bond activation (B. L. Tran et al., 2014).

Antimicrobial Activity

A study on the synthesis, antimicrobial activity, and docking study of some novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying the biologically active sulfonamide moiety revealed that these compounds exhibit interesting antimicrobial properties. Certain derivatives showed higher activity compared to reference drugs, indicating the potential of sulfonamide derivatives in developing new antimicrobial agents (M. Ghorab et al., 2017).

Material Science and Polymer Research

The development of composite nanofiltration (NF) membranes incorporating novel poly[(4-aminophenyl)sulfonyl]butanediamide (PASB) and methylated poly[(4-aminophenyl)sulfonyl]butanediamide (mPASB) with polysulfone (PSf) has been researched. These membranes, prepared through Diffusion Induced Phase Separation (DIPS), demonstrated improved desalination performance, highlighting the compound's utility in enhancing membrane-based water purification technologies (M. Padaki et al., 2013).

Enzyme Inhibition

Investigations into the enzyme inhibition properties of sulfonamide-derived esters have shown their potential in biologically relevant applications. The synthesized compounds were evaluated for antioxidant activity, enzyme inhibition activity (esterase and proteases), and antimicrobial properties, presenting a basis for the development of novel therapeutic agents (M. Danish et al., 2019).